Cas no 439096-48-7 (1-AMINO-5-(4-METHYLPHENYL)-6,7,8,9-TETRAHYDROTHIENO[2,3-C]ISOQUINOLINE-2-CARBONITRILE)

• Product Name: 1-AMINO-5-(4-METHYLPHENYL)-6,7,8,9-TETRAHYDROTHIENO[2,3-C]ISOQUINOLINE-2-CARBONITRILE
• CAS No: 439096-48-7
• MF: C₁₉H₁₇N₃S
• MW: 319.423382520676
• CID: 5269862
• Update Time: 2026-03-09

1-AMINO-5-(4-METHYLPHENYL)-6,7,8,9-TETRAHYDROTHIENO[2,3-C]ISOQUINOLINE-2-CARBONITRILE Chemical and Physical Properties

Names and Identifiers

• 1-AMINO-5-(4-METHYLPHENYL)-6,7,8,9-TETRAHYDROTHIENO[2,3-C]ISOQUINOLINE-2-CARBONITRILE
• 1-amino-5-(4-methylphenyl)-6H,7H,8H,9H-thieno[2,3-c]isoquinoline-2-carbonitrile
• Oprea1_837327

• Inchi： 1S/C19H17N3S/c1-11-6-8-12(9-7-11)18-14-5-3-2-4-13(14)16-17(21)15(10-20)23-19(16)22-18/h6-9H,2-5,21H2,1H3
• InChI Key： SQUBDIXQWSHKMQ-UHFFFAOYSA-N
• SMILES： S1C(C#N)=C(C2C1=NC(C1C=CC(C)=CC=1)=C1CCCCC1=2)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 478
• XLogP3: 5.5
• Topological Polar Surface Area: 90.9

Additional information on 1-AMINO-5-(4-METHYLPHENYL)-6,7,8,9-TETRAHYDROTHIENO[2,3-C]ISOQUINOLINE-2-CARBONITRILE

Introduction to Compound CAS No 439096-48-7: 1-Amino-5-(4-Methylphenyl)-6,7,8,9-Tetrahydrothieno[2,3-C]Isoquinoline-2-Carbonitrile

The compound with CAS No 439096-48-7, named as 1-Amino-5-(4-Methylphenyl)-6,7,8,9-Tetrahydrothieno[2,3-C]Isoquinoline-2-Carbonitrile, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of isoquinolines, which are known for their diverse biological activities and structural versatility. The molecule features a thieno[2,3-c]isoquinoline core structure with substituents at positions 1 and 5, as well as a cyano group at position 2. Its unique structure makes it a promising candidate for various applications in drug discovery and material science.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Researchers have focused on its ability to modulate key cellular pathways involved in diseases such as cancer and neurodegenerative disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are critical targets in oncology. The presence of the amino group and the methylphenyl substituent contributes to its pharmacokinetic properties, enhancing its bioavailability and efficacy.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A notable approach reported in Organic Letters involves a tandem cyclization strategy that efficiently constructs the thienoisoquinoline framework. This method not only simplifies the synthesis but also improves the overall yield and purity of the compound. The use of transition metal catalysts has been pivotal in achieving high stereoselectivity during the formation of the bicyclic core.

In terms of applications, this compound has shown promise in both medicinal chemistry and materials science. In medicinal chemistry, its ability to interact with specific biological targets makes it a valuable lead compound for drug development programs. For example, studies have shown that it can inhibit enzymes involved in inflammation and oxidative stress, suggesting potential applications in treating chronic diseases such as arthritis and cardiovascular disorders.

From a materials science perspective, the compound's electronic properties make it a candidate for use in organic electronics. The thienoisoquinoline core is known for its conjugated π-systems, which can be exploited in designing new materials for optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular docking studies have revealed its potential to bind to specific protein pockets with high affinity. Additionally, quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns.

In conclusion, CAS No 439096-48-7 represents a versatile molecule with significant potential across multiple scientific domains. Its unique structure and promising biological activities make it an attractive target for further research and development.